Cas no 1613-88-3 (4-chloro-N-hydroxybenzamide)

4-Chloro-N-hydroxybenzamide is a benzamide derivative characterized by the presence of a chloro substituent at the para position of the benzene ring and a hydroxyl group attached to the nitrogen of the amide functionality. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of hydroxamic acids, which are valuable in medicinal chemistry and metal chelation applications. Its structural features enable selective reactivity in nucleophilic and electrophilic transformations. The chloro group enhances electrophilic aromatic substitution potential, while the N-hydroxy moiety contributes to coordination chemistry and enzyme inhibition studies. The compound is typically utilized in research settings for developing bioactive molecules and catalytic systems.

4-chloro-N-hydroxybenzamide structure

Product Name:4-chloro-N-hydroxybenzamide

CAS No:1613-88-3

MF:C₇H₆ClNO₂

MW:171.581040859222

CID:184454

PubChem ID:587178

Update Time:2025-07-20

4-chloro-N-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

- Benzamide,4-chloro-N-hydroxy-
- 4-chloro-N-hydroxybenzamide
- 4-Chlorobenzenehydroxamic acid
- 4-chlorobenzohydroxamic acid
- SCHEMBL202512
- CHEMBL569419
- Q27277982
- p-Chlorobenzohydroxamic acid
- 4-Chloro-N-hydroxybenzamide #
- 1613-88-3
- DTXSID90167111
- UNII-FGV74DKB7G
- FGV74DKB7G
- AS-80460
- AKOS000178016
- Z59181938
- Benzamide, 4-chloro-N-hydroxy-
- EN300-116021
- 4-CHLORO-N-HYDROXY-BENZAMIDE
- E79051
- 4-chlorobenzenecarbohydroxamic acid
- CS-0145140
- benzohydroxamic acid, 4-chloro-
- Inchi： 1S/C7H6ClNO2/c8-6-3-1-5(2-4-6)7(10)9-11/h1-4,11H,(H,9,10)
- InChI Key： DODOQPRLYSBBHR-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(NO)=O)=CC=1

Computed Properties

Exact Mass: 171.00878
Monoisotopic Mass: 171.008706
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 49.3

Experimental Properties

Density: 1.398
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.594
PSA: 49.33

4-chloro-N-hydroxybenzamide Pricemore >>

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TRC	C374280-25mg	4-chloro-N-hydroxybenzamide	1613-88-3		25mg	$ 50.00	2022-04-01
TRC	C374280-50mg	4-chloro-N-hydroxybenzamide	1613-88-3		50mg	$ 95.00	2022-04-01
TRC	C374280-250mg	4-chloro-N-hydroxybenzamide	1613-88-3		250mg	$ 320.00	2022-04-01
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eNovation Chemicals LLC	Y1250278-250mg	Benzamide,4-chloro-N-hydroxy-	1613-88-3	98%	250mg	$285	2024-06-07
eNovation Chemicals LLC	Y1250278-1g	Benzamide,4-chloro-N-hydroxy-	1613-88-3	98%	1g	$555	2024-06-07
Ambeed	A998300-1g	4-Chloro-N-hydroxybenzamide	1613-88-3	97%	1g	$38.0	2025-02-26
Enamine	EN300-116021-0.05g	4-chloro-N-hydroxybenzamide	1613-88-3	95.0%	0.05g	$83.0	2025-02-19
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Enamine	EN300-116021-0.25g	4-chloro-N-hydroxybenzamide	1613-88-3	95.0%	0.25g	$176.0	2025-02-19